Cas no 1283139-60-5 ((3-Bromophenyl)(3,4-dimethoxyphenyl)methanol)

• Product Name: (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol
• CAS No: 1283139-60-5
• MF: C₁₅H₁₅BrO₃
• MW: 323.181803941727
• MDL: MFCD02127299
• CID: 5158628
• Update Time: 2026-03-04

(3-Bromophenyl)(3,4-dimethoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3',4'-dimethoxybenzhydrol
• (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol
• (3-bromophenyl)-(3,4-dimethoxyphenyl)methanol

• MDL： MFCD02127299
• Inchi： 1S/C15H15BrO3/c1-18-13-7-6-11(9-14(13)19-2)15(17)10-4-3-5-12(16)8-10/h3-9,15,17H,1-2H3
• InChI Key： KDCKUIMUXMCYFY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=C(C=1)OC)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7

Additional information on (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol

Recent Advances in the Study of (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol (CAS: 1283139-60-5) in Chemical Biology and Pharmaceutical Research

The compound (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol (CAS: 1283139-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its unique bromophenyl and dimethoxyphenyl substituents, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against specific kinase targets involved in inflammatory pathways. The researchers employed a combination of computational modeling and in vitro assays to identify the optimal stereochemistry and substitution patterns for maximizing bioactivity. These findings suggest that (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol could serve as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol has also been investigated for its role in cancer therapy. A preprint article from BioRxiv (2024) highlighted the compound's ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study utilized high-throughput screening to evaluate the compound's cytotoxicity and mechanism of action, revealing its interaction with key apoptotic proteins. These results underscore the need for further preclinical studies to assess the compound's efficacy and safety in vivo.

The synthetic accessibility of (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol has also been a topic of recent research. A 2023 paper in Organic Letters described a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact. The authors also reported the successful derivatization of the compound to generate a library of analogs, which are currently being screened for additional biological activities.

Despite these promising developments, challenges remain in the clinical translation of (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Researchers are exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, (3-Bromophenyl)(3,4-dimethoxyphenyl)methanol (CAS: 1283139-60-5) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and structural optimization, position it as a promising candidate for the development of new therapeutic agents. Future research should focus on addressing the pharmacokinetic challenges and expanding the scope of its applications in treating inflammatory diseases and cancer.